4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-methoxybenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-methoxybenzoic acid, 95% (4-ECF-3-MBA-95%) is a synthetic compound with a wide range of applications in both research and industrial settings. It is a colorless solid at room temperature and has a molecular weight of 299.24 g/mol. 4-ECF-3-MBA-95% has been used in a variety of laboratory experiments, including organic synthesis, drug design, and biochemistry. It has also been used in industrial applications such as the production of polymers, plastics, and coatings.
Scientific Research Applications
4-ECF-3-MBA-95% has been used in a variety of scientific research applications, including organic synthesis, drug design, and biochemistry. It has been used as a starting material for the synthesis of various organic compounds, such as aryl ethers, aryl esters, and aryl amides. It has also been used as a building block for the synthesis of various drugs, such as β-blockers and anti-inflammatory drugs. In biochemistry, 4-ECF-3-MBA-95% has been used in the study of enzyme-catalyzed reactions and the binding of small molecules to proteins.
Mechanism of Action
The mechanism of action of 4-ECF-3-MBA-95% is not well understood. However, it is believed that the compound binds to proteins in a reversible manner, forming a complex that can then be used to study enzyme-catalyzed reactions or the binding of small molecules to proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-ECF-3-MBA-95% have not been thoroughly studied. However, it is believed that the compound may have a variety of effects on the body, including the inhibition of certain enzymes and the binding of small molecules to proteins.
Advantages and Limitations for Lab Experiments
4-ECF-3-MBA-95% has a number of advantages for laboratory experiments. It is a colorless solid at room temperature and has a relatively low molecular weight, making it easy to handle and store. Additionally, it is relatively inexpensive and can be synthesized in a two-step reaction, making it an attractive starting material for organic synthesis. However, there are a few limitations to consider when using 4-ECF-3-MBA-95% in laboratory experiments. The compound is not water-soluble, so it must be dissolved in organic solvents. Additionally, the compound is not very stable and can degrade over time, so it must be stored in a cool, dry place.
Future Directions
There are a number of potential future directions for 4-ECF-3-MBA-95%. For example, further research could be conducted to better understand the biochemical and physiological effects of the compound. Additionally, the compound could be used in the development of new drugs or other compounds for therapeutic or industrial applications. Finally, the compound could be used in the study of enzyme-catalyzed reactions or the binding of small molecules to proteins.
Synthesis Methods
4-ECF-3-MBA-95% can be synthesized from ethoxycarbonylchloride and 3-fluorophenol in a two-step reaction. First, ethoxycarbonylchloride is reacted with 3-fluorophenol in a 1:1 molar ratio in anhydrous acetonitrile with a catalytic amount of p-toluenesulfonic acid at room temperature. The reaction produces 4-ethoxycarbonyl-3-fluorophenylchloride, which is then reacted with 3-methoxybenzoic acid in a 1:1 molar ratio in anhydrous acetonitrile with a catalytic amount of p-toluenesulfonic acid at room temperature. This reaction produces 4-ECF-3-MBA-95%, which is then purified by recrystallization.
properties
IUPAC Name |
4-(4-ethoxycarbonyl-3-fluorophenyl)-3-methoxybenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15FO5/c1-3-23-17(21)13-7-4-10(8-14(13)18)12-6-5-11(16(19)20)9-15(12)22-2/h4-9H,3H2,1-2H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XUIPBMDKSHXIEA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=C(C=C1)C2=C(C=C(C=C2)C(=O)O)OC)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15FO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70691949 |
Source
|
Record name | 4'-(Ethoxycarbonyl)-3'-fluoro-2-methoxy[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70691949 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
318.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261917-11-6 |
Source
|
Record name | 4'-(Ethoxycarbonyl)-3'-fluoro-2-methoxy[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70691949 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.